4-methyl-N-{2-[(4-methylbenzyl)thio]ethyl}benzamide

• IUPAC Name: 4-methyl-N-[2-[(4-methylphenyl)methylsulfanyl]ethyl]benzamide
• InChI: InChI=1S/C18H21NOS/c1-14-3-7-16(8-4-14)13-21-12-11-19-18(20)17-9-5-15(2)6-10-17/h3-10H,11-13H2,1-2H3,(H,19,20)
• InChI Key: SDYMHENLYSZPCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSCCNC(=O)C2=CC=C(C=C2)C
• Molecular Formula: C18H21NOS
• Molecular Weight: 299.4 g/mol

Description

4-methyl-N-{2-[(4-methylbenzyl)thio]ethyl}benzamide, also known as MMB-CHMINACA, is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. It is classified as a Schedule I controlled substance in the United States and is illegal in many other countries. Despite its legal status, MMB-CHMINACA continues to be used recreationally and has also been the subject of scientific research.

Mechanism of Action

4-methyl-N-{2-[(4-methylbenzyl)thio]ethyl}benzamide acts on the endocannabinoid system, which is responsible for regulating various physiological processes such as appetite, mood, and pain sensation. It binds to the CB1 and CB2 receptors, which are located throughout the body and brain. This binding produces a range of effects, including altered perception, mood changes, and increased heart rate.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-methyl-N-{2-[(4-methylbenzyl)thio]ethyl}benzamide are similar to those of other synthetic cannabinoids. It can cause a range of physical and psychological effects, including increased heart rate, elevated blood pressure, anxiety, paranoia, and hallucinations. It can also cause severe adverse effects such as seizures, respiratory depression, and even death.

Advantages and Limitations for Lab Experiments

4-methyl-N-{2-[(4-methylbenzyl)thio]ethyl}benzamide has been used in laboratory experiments to study its effects on the endocannabinoid system and to develop new treatments for various medical conditions. However, its use in laboratory experiments is limited due to its legal status and potential for harm. Researchers must take precautions when handling 4-methyl-N-{2-[(4-methylbenzyl)thio]ethyl}benzamide and must adhere to strict safety protocols.

Future Directions

There are several potential future directions for research on 4-methyl-N-{2-[(4-methylbenzyl)thio]ethyl}benzamide. One area of interest is the development of new treatments for medical conditions such as chronic pain and epilepsy. Another area of interest is the development of new drug testing methods that can detect 4-methyl-N-{2-[(4-methylbenzyl)thio]ethyl}benzamide and other synthetic cannabinoids in biological samples. Additionally, further research is needed to better understand the long-term effects of 4-methyl-N-{2-[(4-methylbenzyl)thio]ethyl}benzamide use and its potential for addiction and abuse.
Conclusion:
4-methyl-N-{2-[(4-methylbenzyl)thio]ethyl}benzamide is a potent synthetic cannabinoid that has gained popularity in recent years. While it has been the subject of scientific research, its use is limited due to its legal status and potential for harm. Further research is needed to better understand its effects on the human body and to develop new treatments for medical conditions.

Scientific Research Applications

4-methyl-N-{2-[(4-methylbenzyl)thio]ethyl}benzamide has been the subject of several scientific studies, primarily focused on its effects on the human body. One study found that 4-methyl-N-{2-[(4-methylbenzyl)thio]ethyl}benzamide has a higher affinity for the CB1 receptor than other synthetic cannabinoids, which may contribute to its increased potency. Another study found that 4-methyl-N-{2-[(4-methylbenzyl)thio]ethyl}benzamide can cause significant changes in heart rate and blood pressure, which could be potentially dangerous for individuals with pre-existing cardiovascular conditions.